Cas no 4121-25-9 (N,n-dimethyl-1-(5h-pyrrolo[2,3-b]pyrazin-7-yl)methanamine)

• Product Name: N,n-dimethyl-1-(5h-pyrrolo[2,3-b]pyrazin-7-yl)methanamine
• CAS No: 4121-25-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 926717
• PubChem ID: 5383779
• Update Time: 2025-04-19

N,n-dimethyl-1-(5h-pyrrolo[2,3-b]pyrazin-7-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-1-(5h-pyrrolo[2,3-b]pyrazin-7-yl)methanamine
• 4,7-Diaza-gramin
• 7-Dimethylaminomethylpyrrolo< 2,3-b> pyrazin
• AC1NTLYY
• dimethyl-(1H-pyrrolo[2,3-b]pyrazin-3-ylmethyl)-amine
• NSC194243
• DTXSID20419433
• MLS003107008
• NSC-194243
• CHEMBL2130902
• 4121-25-9
• SMR001821889

• Inchi： 1S/C9H12N4/c1-13(2)6-7-5-12-9-8(7)10-3-4-11-9/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： OCTNAMANGOAZGN-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CNC2C1=NC=CN=2

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.81
• LogP: 1.01950